
Application of Isopropylamine
Dodecylbenzenesulfonate in Textile and Leather

Processing: Detailed Notes and Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Isopropylamine

dodecylbenzenesulfonate

Cat. No.: B12331536 Get Quote

Isopropylamine dodecylbenzenesulfonate (IPADS) is a versatile anionic surfactant that finds

significant application in the textile and leather industries. Its amphiphilic nature, comprising a

hydrophilic sulfonate head and a hydrophobic alkylbenzene tail, allows it to effectively reduce

surface tension, emulsify oils and greases, and act as a potent cleaning and dispersing agent.

These properties make it a valuable component in various stages of textile and leather

manufacturing, from initial preparation to finishing.

This document provides detailed application notes and experimental protocols for the use of

IPADS in textile scouring and as an antistatic agent for synthetic fabrics, as well as in leather

degreasing and fatliquoring processes.

Isopropylamine Dodecylbenzenesulfonate: Key
Properties
To effectively utilize IPADS, it is essential to understand its fundamental physical and chemical

characteristics.
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Property Value

CAS Number 26264-05-1 / 68584-24-7

Molecular Formula C₂₁H₃₉NO₃S

Appearance Yellow to amber viscous liquid

Active Matter Typically ≥ 90%

pH (10% aqueous solution) 5.0 - 7.0

Solubility Soluble in water and most organic solvents

Application in Textile Processing
In the textile industry, IPADS is primarily employed as a scouring agent to remove impurities

from natural and synthetic fibers and as an antistatic agent to prevent the buildup of static

electricity on synthetic fabrics like polyester.

Textile Scouring
Objective: To remove natural waxes, oils, pectins, and other impurities from raw textile fibers,

particularly cotton and its blends, to ensure uniform absorbency for subsequent dyeing and

finishing processes.[1][2]

Mechanism of Action: IPADS, as an anionic surfactant, lowers the surface tension of the

scouring bath, allowing it to penetrate the fiber structure effectively.[3] The hydrophobic tail of

the IPADS molecule attaches to the oily and waxy impurities, while the hydrophilic head

interacts with the water, forming micelles that encapsulate the impurities and lift them from the

fiber surface.[3] This emulsification process allows the impurities to be suspended in the

scouring liquor and washed away.

Experimental Protocol: Scouring of Cotton/Polyester Blended Fabric

This protocol is designed for the batchwise scouring of a 65/35 cotton/polyester blended woven

fabric.

Materials and Equipment:
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Isopropylamine dodecylbenzenesulfonate (IPADS)

Sodium hydroxide (Caustic Soda)

Sodium carbonate (Soda Ash)

Chelating agent (e.g., EDTA)

Wetting agent (non-ionic)

Laboratory-scale jet dyeing machine or a beaker dyeing apparatus with a programmable

temperature controller

pH meter

Analytical balance

Fabric samples (65/35 cotton/polyester blend)

Procedure:

Preparation of Scouring Bath:

Set the liquor-to-goods ratio to 10:1.

For each liter of water, add the following chemicals in the specified order, ensuring each is

fully dissolved before adding the next:

1.0 - 2.0 g/L Isopropylamine dodecylbenzenesulfonate (IPADS)

2.0 - 4.0 g/L Sodium hydroxide

1.0 - 2.0 g/L Sodium carbonate

0.5 - 1.0 g/L Chelating agent

0.5 - 1.0 g/L Non-ionic wetting agent

Adjust the pH of the bath to 11-12 using sodium hydroxide if necessary.
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Scouring Process:

Introduce the fabric into the scouring bath at ambient temperature.

Raise the temperature to 95-100°C at a rate of 2°C per minute.

Hold the temperature at 95-100°C for 45-60 minutes, ensuring continuous agitation.

Cool the bath down to 70°C.

Drain the scouring liquor.

Rinsing and Neutralization:

Rinse the fabric with hot water (70°C) for 10 minutes.

Rinse with cold water for 10 minutes.

Neutralize the fabric in a bath containing 0.5 - 1.0 g/L of acetic acid for 10 minutes at

ambient temperature to a final pH of 6.5-7.0.

Rinse thoroughly with cold water.

Dry the scoured fabric at 100-110°C.

Performance Evaluation:

Parameter Method Expected Result

Absorbency
AATCC Test Method 79 (Drop

Test)
< 5 seconds

Weight Loss Gravimetric analysis 3 - 5%

Whiteness Index
Spectrophotometric

measurement (CIE Whiteness)
Increase of 10-15 units
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Figure 2: Logical Flow of Antistatic Finishing.
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Application in Leather Processing
In the leather industry, IPADS is utilized as a degreasing agent for raw hides and skins and as

an emulsifier in fatliquoring formulations.

Leather Degreasing
Objective: To remove excess natural fats from raw hides and skins, particularly sheepskins,

which have a high fat content (10-20% of dry weight). [4]Inadequate degreasing can lead to

uneven penetration of tanning and dyeing chemicals, resulting in defects in the final leather. [4]

Mechanism of Action: IPADS functions as a surfactant to emulsify the natural fats present in the

hides and skins. [5]It penetrates the fibrous structure of the skin, breaks down the fat into

smaller droplets, and forms a stable emulsion in the aqueous degreasing bath, allowing the fat

to be washed away.

Experimental Protocol: Degreasing of Pickled Sheepskins

This protocol is for the degreasing of pickled sheepskins in a drum.

Materials and Equipment:

Isopropylamine dodecylbenzenesulfonate (IPADS)

Non-ionic surfactant (e.g., fatty alcohol ethoxylate)

Sodium chloride (Salt)

Formic acid

Laboratory drum

pH meter

Analytical balance

Soxhlet extraction apparatus for fat content analysis

Procedure:
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Pre-treatment:

Wash the pickled sheepskins in a float of 100% water and 10% sodium chloride (based on

pelt weight) for 30 minutes.

Drain the float.

Degreasing:

Prepare a degreasing float with 100% water (at 30-35°C) and 8% sodium chloride.

Add 2.0 - 4.0% Isopropylamine dodecylbenzenesulfonate (IPADS) and 1.0 - 2.0% of a

non-ionic surfactant (based on pelt weight).

Run the drum for 60-90 minutes.

Drain the float.

Rinsing:

Rinse the skins in a float of 150% water and 8% sodium chloride at 30°C for 15 minutes.

Drain the float.

Repeat the rinsing step.

Depickling (optional, if proceeding to tanning):

Prepare a new float of 100% water and 8% sodium chloride.

Add 0.5% formic acid and run for 30 minutes to adjust the pH for subsequent tanning.

Performance Evaluation:
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Parameter Method Expected Result

Residual Fat Content
Soxhlet extraction with

dichloromethane (IUC 4)
< 5% on a dry weight basis

Visual Appearance Subjective evaluation
Uniformly clean surface, free

from greasy patches

Workflow for Leather Degreasing

Pre-treatment Wash
(Water + NaCl)

Degreasing
(IPADS + Non-ionic Surfactant + NaCl)

Rinsing
(Water + NaCl)

Second Rinse

Depickling (Optional)
(Formic Acid)

Degreased Skin

Click to download full resolution via product page

Figure 3: Workflow for Leather Degreasing.
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Emulsifier in Fatliquoring
Objective: To introduce oils and fats into the leather after tanning to lubricate the collagen

fibers, imparting softness, flexibility, and strength. [6] Mechanism of Action: IPADS acts as an

effective emulsifier, creating stable oil-in-water emulsions of the fatliquoring oils. [7][8]This

allows for the uniform penetration of the oil droplets into the leather's fibrous structure. [9]The

stability of the emulsion is crucial for achieving an even distribution of the fatliquor throughout

the leather cross-section. [10] Experimental Protocol: Fatliquoring of Chrome-Tanned Leather

This protocol describes the use of IPADS as an emulsifier in a fatliquoring formulation for

chrome-tanned goat skins.

Materials and Equipment:

Isopropylamine dodecylbenzenesulfonate (IPADS)

Sulphited fish oil

Raw neat's-foot oil

Neutralizing agent (e.g., sodium formate, sodium bicarbonate)

Formic acid

Laboratory drum

pH meter

Analytical balance

Procedure:

Neutralization:

Wash the chrome-tanned leather.

Neutralize the leather in a float of 100% water at 35°C with 2.0% sodium formate and

0.5% sodium bicarbonate for 60 minutes to a pH of 4.5-5.0 throughout the cross-section.
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Wash the leather.

Fatliquoring:

Prepare the fatliquor emulsion by mixing:

5.0% Sulphited fish oil

3.0% Raw neat's-foot oil

1.0 - 2.0% Isopropylamine dodecylbenzenesulfonate (IPADS)

Add the fatliquor emulsion to a new float of 100% water at 50-60°C.

Run the drum for 60-90 minutes until the float is clear, indicating complete exhaustion of

the fatliquor.

Fixation and Final Steps:

Add 1.0% formic acid to the same float to fix the fatliquor and run for 30 minutes.

Drain the float and wash the leather.

The leather is then ready for subsequent processing (e.g., dyeing, drying, and finishing).

Performance Evaluation:

Parameter Method Expected Result

Softness
Subjective hand feel

evaluation
Soft and supple feel

Tensile Strength IUP 6 > 15 N/mm²

Elongation at Break IUP 6 40 - 60%

Fat Content IUC 4 5 - 8%

Fatliquoring Process Overview
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Figure 4: Overview of the Fatliquoring Process.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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